Cas no 81416-72-0 (15-KETE (15-oxo-ETE))

15-KETE (15-oxo-ETE) structure
15-KETE (15-oxo-ETE) structure
Product Name:15-KETE (15-oxo-ETE)
CAS No:81416-72-0
Molecular Formula:C20H30O3
Molecular Weight:318.450406551361
CID:986727
PubChem ID:5280701

15-KETE (15-oxo-ETE) Properties

Names and Identifiers

    • 15-kete
    • 15-OxoETE
    • 15-keto-5,8,11,13-eicosatetraenoic acid
    • 15-KETOEICOSA-6Z,8Z,11Z,13E-TETRAENOIC ACID
    • 15-Oxo-5,8,11-cis-13-trans-eicosatetraenoate
    • 15-Oxo-5,8,11-cis-13-trans-icosatetraenoate
    • 15-OXO-5Z,8Z,11Z,13E-EICOSATETRAENOIC ACID
    • 15-OXO-ETE
    • (5Z,8Z,11Z,13E)-15-Oxo-5,8,11,13-eicosatetraenoic acid (ACI)
    • 5,8,11,13-Eicosatetraenoic acid, 15-oxo-, (E,Z,Z,Z)- (ZCI)
    • 15-Ketoeicosatetraenoic acid
    • NCGC00161270-02
    • SCHEMBL144747
    • YGJTUEISKATQSM-USWFWKISSA-N
    • AKOS040754945
    • SR-01000946931-1
    • 15-Oxo-5(Z),8(Z),11(Z),13(E)-eicosatetraenoic acid
    • BML1-E01
    • CHEBI:15559
    • SR-01000946931
    • Q50318261
    • 15-oxo-5Z,8Z,11Z,13E-eicosatetraenoate
    • NCGC00161270-01
    • NCGC00161270-03
    • CHEMBL418941
    • 15-Ketoicosatetraenoic acid
    • BDBM50025735
    • 15-Oxo-5,8,11-cis-13-trans-eicosatetraenoic acid
    • HMS1989E05
    • LMFA03060051
    • 5,8,11,13-Eicosatetraenoic acid, 15-oxo-, (E,Z,Z,Z)-
    • (5Z,8Z,11Z,13E)-15-oxo-5,8,11,13-eicosatetraenoic acid
    • (5Z,8Z,11Z,13E)-15-oxoeicosa-5,8,11,13-tetraenoic acid
    • (5Z,8Z,11Z,13E)-15-ketoeicosa-5,8,11,13-tetraenoic acid
    • 15-Kete(15-oxo-ete)
    • (5Z,8Z,11Z,13E)-15-oxoicosa-5,8,11,13-tetraenoic acid
    • HMS1361E05
    • IDI1_033833
    • 81416-72-0
    • HMS1791E05
    • C04577
    • BSPBio_001363
    • HMS3402E05
    • 15-Oxo-5,8,11-cis-13-trans-icosatetraenoic acid
    • HY-113490
    • CS-0062386
    • InChIKey： YGJTUEISKATQSM-USWFWKISSA-N
    • Inchi： 1S/C20H30O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,8-11,14,17H,2-3,6-7,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,10-8-,11-9-,17-14+
    • SMILES： C(/C(=O)CCCCC)=C\C=C/C/C=C\C/C=C\CCCC(=O)O

Computed Properties

  • Exact Mass: 318.21900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 14
  • Monoisotopic Mass: 318.21949481g/mol
  • Heavy Atom Count: 23
  • Complexity: 428
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • LogP: 5.39570
  • PSA: 54.37000

15-KETE (15-oxo-ETE) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
K478000-50μg
15-KETE (15-oxo-ETE)
 81416-72-0
50μg
 $ 178.00 2023-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
O912722-50μg
15-OxoETE (15-KETE)
 81416-72-0 98%
50μg
 ￥3,254.40 2022-09-01
SHENG KE LU SI SHENG WU JI SHU
sc-200977-50 µg
15-KETE (15-oxo-ETE),
 81416-72-0
50µg
 ￥1,354.00 2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64994-25ug
15-OxoETE
 81416-72-0 98%
25ug
 ￥1199.00 2023-09-09

15-KETE (15-oxo-ETE) Synthesis

Synthetic Circuit 1

54845-95-3 54845-95-3
81416-72-0 81416-72-0
Reaction Conditions
1.1 Reagents: 2-Iodoxybenzoic acid Solvents: Ethyl acetate ;  1 h, reflux
Reference
Free radical oxidation of 15-(S)-hydroxyeicosatetraenoic acid with the Fenton reagent: characterization of an epoxy-alcohol and cytotoxic 4-hydroxy-2E-nonenal from the heptatrienyl radical pathway
Manini, P.; et al, Chemistry and Physics of Lipids, 2006, 142(1-2), 14-22

Synthetic Circuit 2

70981-96-3 70981-96-3
81416-72-0 81416-72-0
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Pyridine ;  overnight, 4 °C
1.2 Reagents: Water ;  2 h, cooled
Reference
Inhibitory and mechanistic investigations of oxo-lipids with human lipoxygenase isozymes
Armstrong, Michelle M.; et al, Bioorganic & Medicinal Chemistry, 2014, 22(15), 4293-4297

Synthetic Circuit 3

506-32-1 506-32-1
81416-72-0 81416-72-0
Reaction Conditions
1.1 Solvents: Water ;  pH 9.2
1.2 Reagents: Acetic acid
2.1 Reagents: Acetic anhydride ,  Pyridine ;  overnight, 4 °C
2.2 Reagents: Water ;  2 h, cooled
Reference
Inhibitory and mechanistic investigations of oxo-lipids with human lipoxygenase isozymes
Armstrong, Michelle M.; et al, Bioorganic & Medicinal Chemistry, 2014, 22(15), 4293-4297

Synthetic Circuit 4

70981-96-3 70981-96-3
81416-72-0 81416-72-0
112901-87-8 112901-87-8
80234-66-8 80234-66-8
80234-67-9 80234-67-9
Reaction Conditions
1.1 Catalysts: Arachidonate lipoxygenase ;  10 min, rt
1.2 Reagents: Methanol ;  rt
Reference
Formation of a Cyclopropyl Epoxide via a Leukotriene A Synthase-related Pathway in an Anaerobic Reaction of Soybean Lipoxygenase-1 with 15S-Hydroperoxyeicosatetraenoic Acid: evidence that oxygen access is a determinant of secondary reactions with fatty acid hydroperoxides
Zheng, Yuxiang; et al, Journal of Biological Chemistry, 2010, 285(18), 13427-13436

15-KETE (15-oxo-ETE) Raw materials

15-KETE (15-oxo-ETE) Preparation Products

15-KETE (15-oxo-ETE) Related Literature

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